Cas no 1488135-64-3 (4-(3-bromothiophen-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol
• CAS No: 1488135-64-3
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6430943
• PubChem ID: 65146564
• Update Time: 2025-05-21

4-(3-bromothiophen-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol
• EN300-1898270
• AKOS014480141
• 4-[(3-bromothiophen-2-yl)methyl]piperidin-4-ol
• 1488135-64-3

• Inchi： 1S/C10H14BrNOS/c11-8-1-6-14-9(8)7-10(13)2-4-12-5-3-10/h1,6,12-13H,2-5,7H2
• InChI Key： FGAVCAFDLBQJNP-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1(CCNCC1)O

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol

Research Brief on 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol (CAS: 1488135-64-3): Recent Advances and Applications

The compound 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol (CAS: 1488135-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical research.

Recent studies have highlighted the unique structural features of 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol, which combines a bromothiophene moiety with a piperidine scaffold. This hybrid structure offers opportunities for diverse chemical modifications, making it a valuable intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for developing potent kinase inhibitors, particularly targeting tyrosine kinases involved in cancer pathways.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol. A recent patent (WO2023056123) describes an improved synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high enantiomeric purity. This method addresses previous challenges related to scalability and byproduct formation, paving the way for industrial-scale production.

Biological evaluations of derivatives based on this compound have shown promising results. For instance, a series of analogs were tested for their activity against neurodegenerative diseases, with one derivative exhibiting significant inhibition of acetylcholinesterase (IC50 = 0.45 µM) in a 2024 Bioorganic & Medicinal Chemistry Letters report. Additionally, molecular docking studies suggest that the bromothiophene moiety enhances binding affinity to specific protein targets, further validating its pharmacological potential.

Beyond therapeutic applications, 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol has also been explored in chemical biology as a fluorescent probe. Researchers have leveraged its inherent fluorescence properties to develop sensors for detecting metal ions in biological systems, as detailed in a 2023 ACS Chemical Biology publication. This dual functionality—therapeutic and diagnostic—positions the compound as a multifunctional tool in biomedical research.

In conclusion, 4-(3-bromothiophen-2-yl)methylpiperidin-4-ol (CAS: 1488135-64-3) represents a promising scaffold with broad applications in drug discovery and chemical biology. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs, particularly in oncology and neurology. Future studies should focus on in vivo efficacy and toxicity profiles to accelerate its transition from bench to bedside.